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Compound of Interest

Compound Name: 2-Cyclohexylpropan-2-ol

Cat. No.: B091065 Get Quote

A Technical Overview of 2-Cyclohexylpropan-2-
ol
This guide provides an in-depth look at the structural formula and standardized nomenclature

of 2-cyclohexylpropan-2-ol, a tertiary alcohol relevant to various fields of chemical research

and development.

IUPAC Name: 2-cyclohexylpropan-2-ol[1]

Molecular Formula: C₉H₁₈O[1][2]

Structural Representation
The molecular architecture of 2-cyclohexylpropan-2-ol consists of a propane chain with a

hydroxyl group and a cyclohexyl group both attached to the second carbon atom. This

arrangement classifies it as a tertiary alcohol.[2][3] The structural formula is visualized in the

diagram below.
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Figure 1. Structural formula of 2-cyclohexylpropan-2-ol.
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Chemical Properties and Synthesis
As a tertiary alcohol, 2-cyclohexylpropan-2-ol does not readily undergo oxidation without the

cleavage of carbon-carbon bonds. A common laboratory-scale synthesis method for this

compound is the Grignard reaction, which involves the reaction of cyclohexylmagnesium

bromide with acetone.

This document is intended for informational purposes for a technical audience. The synthesis

information is for academic illustration and should be performed by qualified professionals in a

controlled laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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